Cas no 886119-97-7 (4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide)

• Product Name: 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide
• CAS No: 886119-97-7
• MF: C₁₅H₂₀ClN₃O₃S
• MW: 357.85560131073
• CID: 5439093
• PubChem ID: 6499719
• Update Time: 2025-07-17

4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[3-(1H-imidazol-1-yl)propyl]-3-propoxybenzenesulfonamide
• 886119-97-7
• VU0492815-1
• F3202-0156
• N-(3-(1H-imidazol-1-yl)propyl)-4-chloro-3-propoxybenzenesulfonamide
• AKOS000746464
• AKOS005188950
• 4-chloro-N-[3-(1H-imidazol-1-yl)propyl]-3-propoxybenzene-1-sulfonamide
• 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide

• Inchi： 1S/C15H20ClN3O3S/c1-2-10-22-15-11-13(4-5-14(15)16)23(20,21)18-6-3-8-19-9-7-17-12-19/h4-5,7,9,11-12,18H,2-3,6,8,10H2,1H3
• InChI Key： QJGGOEXOZFPUFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCCC)S(NCCCN1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 357.0913904g/mol
• Monoisotopic Mass: 357.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.1±60.0 °C(Predicted)
• pka: 10.38±0.50(Predicted)

Additional information on 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide (CAS No. 886119-97-7)

The compound 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide (CAS No. 886119-97-7) is a specialized sulfonamide derivative with a unique molecular structure that combines an imidazole ring and a propoxybenzene moiety. This structural complexity makes it a subject of interest in pharmaceutical and biochemical research, particularly in the development of novel enzyme inhibitors and receptor modulators. Its CAS number 886119-97-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. The imidazole component in 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide is particularly noteworthy, as it is a common pharmacophore in antifungal and antiviral agents. Researchers are actively exploring its potential in targeted therapies, especially in the context of infectious diseases and inflammatory conditions. This aligns with current trends in precision medicine, where small-molecule inhibitors are increasingly favored for their specificity and minimal side effects.

The propoxybenzene segment of the molecule contributes to its lipophilicity, enhancing its ability to cross cell membranes—a property highly valued in CNS drug development. This has led to investigations into its applicability for neurodegenerative disorders, a hot topic in 2024 given the aging global population. Online searches for "blood-brain barrier penetration" and "neuroprotective agents" have spiked, reflecting widespread interest in this area. The compound’s sulfonamide group further expands its utility, as this functional group is known to interact with carbonic anhydrases and matrix metalloproteinases, enzymes implicated in conditions like glaucoma and cancer metastasis.

From a synthetic chemistry perspective, CAS 886119-97-7 exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves multi-step organic synthesis, with key steps including N-alkylation of imidazole and sulfonamide coupling. These methods are frequently searched by chemistry students and professionals, as evidenced by the popularity of terms like "imidazole functionalization" and "sulfonamide synthesis" in academic databases. The compound’s chloro-substituted benzene ring also offers opportunities for further derivatization, making it a valuable intermediate in medicinal chemistry campaigns.

Quality control of 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, as even minor impurities can significantly impact biological activity. This underscores the importance of reliable chemical suppliers and proper storage conditions—topics that generate substantial discussion in online forums and product reviews. The compound’s stability profile under various pH conditions is another active research area, particularly for formulators working on oral dosage forms.

Environmental and green chemistry considerations are increasingly applied to compounds like 886119-97-7. Researchers are investigating catalytic methods to reduce waste during its synthesis, responding to the pharmaceutical industry’s push toward sustainable manufacturing. These efforts align with public interest in "eco-friendly pharmaceuticals" and "green synthesis," as seen in search engine trends. The compound’s biodegradability and ecotoxicology data remain areas for further study, reflecting the broader scientific community’s focus on environmental impact assessments of new chemicals.

In conclusion, 4-chloro-N-3-(1H-imidazol-1-yl)propyl-3-propoxybenzene-1-sulfonamide represents a fascinating case study at the intersection of medicinal chemistry and drug development. Its multifunctional structure offers numerous research avenues, from enzyme inhibition studies to formulation science. As scientific databases show growing searches for "structure-activity relationships" and "small-molecule drug design," compounds like this will continue to play pivotal roles in advancing human health through innovative therapeutics.